1pchem a2bchem abcr Acmec aladdin alfa apolloscientific labchem lifechemical oakwoodchemical scbt sigmaaldrich trc 安耐吉 百灵威 九鼎 罗恩试剂 麦克林 南京试剂 研峰科技

*4x1L 0.25g 0.5g 1 l 10 l 100 ml 1000ml 100g 100ml 10g 10l 12.50012×500ml 12×500ml 180kg 18l 1g 1kg 1l 1lt 1mL 2,5 l 2.52,5 l 2.5g 2.5l 2.5l（玻瓶） 2.5lt 200l 20kg-镀锌铁桶 20l 25 l 2500ml 250g 250mg 25g 25l 25lt 25ml 3.23x1.2ml 3l 3X1.2ML 4 l 4.1004x100 ml 4.44x4l 4.54×5l 4×5L 4L 4x100 mL 4X4L 5 l 500 ml 5000ml 500g 500l 500ml 500ml(玻瓶) 5g 5L 5lt 5ml 6.16x1 l 6x1 L 8.5008x500 ml 8x500 mL L13317

≥75.0%(xylenesisomers) ≥98.5% ≥98.5%xylenes+ethylbenzenebasis ≥99.0% 0.2 mg/mL in MeOH 100 μg/mL in MeOH 100 μg/mL in Methanol (total) 2.0 mg/mL in MeOH 95% 95%+ 96% 97+% 98.5% 98.5+% 99% 99%（ Water≤50 ppm）(二甲苯异构体+乙基苯) 99%(二甲苯异构体+乙基苯) 99%（分子筛、 Water≤50 ppm）(二甲苯异构体+乙基苯) 99%, SpcDry, with molecular sieves, Water≤50 ppm (by K.F.), SpcSeal 99%, SpcDry, Water≤50 ppm (by K.F.), SpcSeal 99%, with molecular sieves, Water≤50 ppm (by K.F.), Acseal 99%, with molecular sieves, Water≤50 ppm (by K.F.), MkSeal 99%,extra dry,with molecular sieves,9DingSeal 99%,ExtraDry,withmolecularsieves,Water≤50ppm(byK.F.),EnergySeal 99%,Water≤50 ppm (by K.F.),Acseal 99%,Water≤50 ppm (by K.F.),MkSeal 99%,xylenes+ethyl benzene basis 99%,xylenesandethylbenzenebasis 99.5%(GC)(二甲苯异构体+乙基苯） 99.50% ACS,98.5%(isomers plus ethylbenzene) AR，99%(xylene isomer and ethyl benzene) AR,99%(xylenesandethylbenzenebasis) AR,99%(二甲苯异构体+乙基苯) Standard for GC,≥99.9%(GC)(二甲苯异构体+乙基苯） Standard for GC,99.5%(GC)(二甲苯异构体+乙基苯） United States Pharmacopeia (USP) Reference Standard Xylenes 半导体级 工业 无水级，≥98%，混合异构体 异构体加上乙基苯)